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Compound of Interest

Compound Name: BMS-496

Cat. No.: B15613054

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides a detailed protocol for the proper disposal of
BMS-496, which, based on available safety data, is identified as LOCTITE 496, an instant
adhesive. Should "BMS-496" refer to a different substance, it is crucial to consult its specific
Safety Data Sheet (SDS) for accurate disposal instructions.

Chemical Profile and Hazards

LOCTITE 496 is an instant adhesive containing Methyl-2-cyanoacrylate.[1][2][3] Understanding
its chemical properties is the first step toward safe disposal. The product is not flammable but
will burn.[1][4] It is important to note that contact with fabric or paper goods may cause rapid
polymerization, which can generate smoke, strong irritating vapors, and thermal burns.[1]

The primary hazards associated with this product include skin and eye irritation, and it may
cause respiratory irritation.[2][3][4] Therefore, appropriate personal protective equipment (PPE)
is mandatory during handling and disposal.

Table 1: Key Properties of LOCTITE 496
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Property Value

Flash Point 86.5 °C (187.7 °F)[1][4]

Boiling Point/Range > 149.0 °C (> 300.2 °F)[1][4]
Autoignition Temperature 470 °C (878 °F)[4]

Primary Hazardous Component Methyl-2-cyanoacrylate (80-100%)[1]

Step-by-Step Disposal Protocol

The proper disposal of LOCTITE 496 involves a clear, methodical approach to mitigate risks
and ensure environmental safety.

1. Personal Protective Equipment (PPE): Before beginning the disposal process, all personnel
must be equipped with the following PPE to prevent exposure:

Chemical-resistant gloves (e.g., Butyl rubber, EN 374)[3][5]

Safety goggles and a face shield if there is a risk of splashing.[5]

Impervious clothing to prevent skin contact.[5]

An approved mask or respirator with an organic vapor cartridge if ventilation is inadequate.

[3]14]

2. Handling Spills and Unused Product: For small spills or residual product, the primary method
of disposal is to induce polymerization to render the material non-hazardous.

Do not use cloths for mopping up spills.[3][4]

Flood the area with water to complete the polymerization process.[3][4]

Once the material has cured, it can be scraped off the floor.[1][3][4]

The cured material can be disposed of as non-hazardous waste.[1][3][4]

3. Container Disposal: Empty containers should be handled with care.
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Ensure containers are tightly closed and stored in a cool, well-ventilated area away from
heat, sparks, and open flames.[1]

Dispose of the container and its contents in accordance with federal, state/provincial, and
local governmental regulations.[1][2]

4. Environmental Precautions: It is critical to prevent the product from entering the environment.

Do not allow the product to enter sewers or waterways.[1]

Ensure the disposal area is well-ventilated.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
LOCTITE 496.
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Caption: Disposal workflow for BMS-496 (LOCTITE 496).
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This comprehensive guide, based on the available Safety Data Sheets, provides the necessary
information for the safe and compliant disposal of LOCTITE 496. By adhering to these
procedures, laboratories can maintain a high standard of safety and environmental
responsibility. Always prioritize consulting the specific SDS for any chemical before handling
and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

